Cas no 1101213-70-0 (2-methyl-3-(oxolan-3-yl)propanoic acid)
1101213-70-0 structure
Product name:2-methyl-3-(oxolan-3-yl)propanoic acid
2-methyl-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-(oxolan-3-yl)propanoic acid
- SCHEMBL18084155
- 1101213-70-0
- EN300-1850597
- AKOS017972669
-
- Inchi： 1S/C8H14O3/c1-6(8(9)10)4-7-2-3-11-5-7/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key： DUBWPBYSXUWCJI-UHFFFAOYSA-N
- SMILES： O1CCC(C1)CC(C(=O)O)C
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.5Ų
2-methyl-3-(oxolan-3-yl)propanoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850597-5.0g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 5g |
$2566.0 | 2023-06-03 | ||
| Enamine | EN300-1850597-0.05g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1850597-2.5g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 2.5g |
$1230.0 | 2023-09-19 | ||
| Enamine | EN300-1850597-1.0g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 1g |
$884.0 | 2023-06-03 | ||
| Enamine | EN300-1850597-0.1g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1850597-10.0g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 10g |
$3807.0 | 2023-06-03 | ||
| Enamine | EN300-1850597-5g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 5g |
$1821.0 | 2023-09-19 | ||
| Enamine | EN300-1850597-1g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 1g |
$628.0 | 2023-09-19 | ||
| Enamine | EN300-1850597-0.25g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1850597-0.5g |
2-methyl-3-(oxolan-3-yl)propanoic acid |
1101213-70-0 | 0.5g |
$603.0 | 2023-09-19 |
2-methyl-3-(oxolan-3-yl)propanoic acid Related Literature
-
Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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